molecular formula C10H10ClNO B8551430 N-[4-(2-chlorophenyl)but-3-en-2-ylidene]hydroxylamine CAS No. 21791-82-2

N-[4-(2-chlorophenyl)but-3-en-2-ylidene]hydroxylamine

Cat. No. B8551430
CAS RN: 21791-82-2
M. Wt: 195.64 g/mol
InChI Key: DYFFBPZIESJFJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[4-(2-chlorophenyl)but-3-en-2-ylidene]hydroxylamine is a useful research compound. Its molecular formula is C10H10ClNO and its molecular weight is 195.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[4-(2-chlorophenyl)but-3-en-2-ylidene]hydroxylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[4-(2-chlorophenyl)but-3-en-2-ylidene]hydroxylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

21791-82-2

Product Name

N-[4-(2-chlorophenyl)but-3-en-2-ylidene]hydroxylamine

Molecular Formula

C10H10ClNO

Molecular Weight

195.64 g/mol

IUPAC Name

N-[4-(2-chlorophenyl)but-3-en-2-ylidene]hydroxylamine

InChI

InChI=1S/C10H10ClNO/c1-8(12-13)6-7-9-4-2-3-5-10(9)11/h2-7,13H,1H3

InChI Key

DYFFBPZIESJFJI-UHFFFAOYSA-N

Canonical SMILES

CC(=NO)C=CC1=CC=CC=C1Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In a 250 ml single neck flask was charged 5.4 g (29.9 mmoles, 1.0 eq.) of (E)-4-(2-chlorophenyl)-3-buten-2-one and 5.2 g (75.4 mmoles, 2.5 eq) of hydroxylamine hydrochloride and 6 g of 50% sodium hydroxide (75 mmoles, 2.5 eq) and 100 ml of methanol. The reaction mixture was stirred at reflux for 2 hours. The reaction mixture was concentrated, diluted with water (50 ml), and then extracted with ethyl acetate (2×50 ml). The organic phase was dried and concentrated, to obtain 3.4 g of 4-(2-chlorophenyl)-3-buten-2-one 2-oxime (E/Z mixture of oximes) as an oil in 58.1% yield.
Quantity
5.4 g
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reactant
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5.2 g
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reactant
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6 g
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reactant
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100 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

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